Cas no 952182-17-1 (Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate structure

952182-17-1 structure

Product Name:Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

CAS No:952182-17-1

MF:C₉H₇N₃O₄

MW:221.169581651688

MDL:MFCD09841658

CID:837911

PubChem ID:40154011

Update Time:2024-10-25

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- Methyl 5-Nitro-7-azaindole-2-carboxylate
- Methyl 5-nitro-1H-pyrrolo-[2,3-b]pyridine-2-carboxylate
- Methyl 5-Nitro-7-aza
- 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester
- methyl5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- WWCIKRATXUMSLS-UHFFFAOYSA-N
- METHYL 5-NITRO-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXY
- OR41113
- PB22277
- AK134272
- AX8255823
- A845240
- Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (ACI)
- SY097670
- CS-0048965
- DTXSID80654040
- AS-50649
- P10799
- 952182-17-1
- SCHEMBL12393058
- DB-023476
- MFCD09841658
- AKOS015851640
- SCHEMBL3712792
- MDL： MFCD09841658
- Inchi： 1S/C9H7N3O4/c1-16-9(13)7-3-5-2-6(12(14)15)4-10-8(5)11-7/h2-4H,1H3,(H,10,11)
- InChI Key： WWCIKRATXUMSLS-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CC([N+](=O)[O-])=CN=2)C=1)OC

Computed Properties

Exact Mass: 221.04365571g/mol
Monoisotopic Mass: 221.04365571g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101
XLogP3: 1.3

Experimental Properties

Density: 1.5±0.1 g/cm3

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Pricemore >>

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Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Production Method

Production Method 1

1150618-15-7

952182-17-1

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; rt

Reference

: Preparation of CC-1065 analogs and their conjugates for treatment of cancer

, World Intellectual Property Organization, , ,

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Raw materials

5-Nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Preparation Products

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (952182-17-1)

Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:952182-17-1)Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

Order Number:A845240

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:05

Price ($):3010.0

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Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
4. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
5. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474

Related Categories

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:952182-17-1)Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

Purity:99%

Quantity:100g

Price ($):3010.0